Cas no 894029-24-4 (N-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl-2-methyl-2,3-dihydro-1H-indole-1-carboxamide)

• Product Name: N-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl-2-methyl-2,3-dihydro-1H-indole-1-carboxamide
• CAS No: 894029-24-4
• MF: C₂₁H₂₃N₃O₃
• MW: 365.425625085831
• CID: 5516749
• Update Time: 2025-10-30

N-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl-2-methyl-2,3-dihydro-1H-indole-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]-2-methyl-2,3-dihydroindole-1-carboxamide
• N-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl-2-methyl-2,3-dihydro-1H-indole-1-carboxamide

• Inchi： 1S/C21H23N3O3/c1-14-11-15-5-3-4-6-19(15)24(14)21(26)22-16-12-20(25)23(13-16)17-7-9-18(27-2)10-8-17/h3-10,14,16H,11-13H2,1-2H3,(H,22,26)
• InChI Key： LFQJIAYVBZQPFI-UHFFFAOYSA-N
• SMILES： N1(C(NC2CC(=O)N(C3=CC=C(OC)C=C3)C2)=O)C2=C(C=CC=C2)CC1C

Additional information on N-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl-2-methyl-2,3-dihydro-1H-indole-1-carboxamide

Comprehensive Overview of N-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl-2-methyl-2,3-dihydro-1H-indole-1-carboxamide (CAS No. 894029-24-4)

N-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl-2-methyl-2,3-dihydro-1H-indole-1-carboxamide (CAS No. 894029-24-4) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential therapeutic applications. This compound, often referred to by its abbreviated name or CAS number, belongs to the class of indole-carboxamide derivatives, which are known for their diverse biological activities. Researchers are particularly interested in its molecular interactions and mechanisms of action, as these could pave the way for novel drug development.

The compound's structure features a pyrrolidinone moiety linked to a 2,3-dihydroindole core, which is further substituted with a 4-methoxyphenyl group. This intricate arrangement contributes to its pharmacokinetic properties, such as solubility and metabolic stability, making it a subject of interest in medicinal chemistry. Recent studies have explored its potential as a kinase inhibitor, a hot topic in oncology research, given the rising demand for targeted cancer therapies. Users searching for "kinase inhibitors for cancer treatment" or "indole derivatives in drug discovery" will find this compound highly relevant.

In the context of drug design, N-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl-2-methyl-2,3-dihydro-1H-indole-1-carboxamide exemplifies the importance of structure-activity relationships (SAR). Its methoxy group and carboxamide linkage are critical for binding affinity, a point often highlighted in discussions about small molecule optimization. This aligns with trending searches like "how to improve drug binding affinity" and "role of functional groups in drug design," reflecting the compound's relevance to current scientific inquiries.

Another area of interest is the compound's potential application in neurodegenerative disease research. The indole scaffold is a common feature in molecules targeting central nervous system (CNS) disorders, such as Alzheimer's and Parkinson's diseases. Given the growing global burden of these conditions, queries like "new treatments for neurodegenerative diseases" or "indole-based CNS drugs" are increasingly popular. While further studies are needed, preliminary data suggest that this compound could modulate key neurotransmitter pathways.

From a synthetic chemistry perspective, the preparation of N-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl-2-methyl-2,3-dihydro-1H-indole-1-carboxamide involves multi-step reactions, including amide coupling and cyclization techniques. These methods are frequently searched by chemists looking for "efficient amide bond formation" or "pyrrolidinone synthesis." The compound's CAS No. 894029-24-4 serves as a unique identifier in chemical databases, aiding researchers in retrieving precise information.

In summary, N-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl-2-methyl-2,3-dihydro-1H-indole-1-carboxamide represents a promising candidate for further investigation in multiple therapeutic areas. Its structural complexity and biological relevance make it a valuable subject for both academic research and industrial applications. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in discussions about innovative drug development and molecular pharmacology.